Cas no 92841-20-8 (4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid)

4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid structure
92841-20-8 structure
Product Name:4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
CAS No:92841-20-8
MF:C11H20O3
MW:200.274703979492
CID:735814
Update Time:2023-08-03

4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanebutanoic acid, 3-hydroxy-3-methyl-
    • 4-(3-hydroxy-3-methylcyclohexyl)butanoic acid
    • 4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
    • Inchi: 1S/C11H20O3/c1-11(14)7-3-5-9(8-11)4-2-6-10(12)13/h9,14H,2-8H2,1H3,(H,12,13)
    • InChI Key: MKXOXGLTGMYYCT-UHFFFAOYSA-N
    • SMILES: OC1(C)CCCC(CCCC(=O)O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Topological Polar Surface Area: 57.5
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